Cas no 1806180-22-2 (2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1806180-22-2
• MF: C₉H₅F₃N₄O
• MW: 242.157411336899
• CID: 4911038
• Update Time: 2025-07-19

2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H5F3N4O/c10-9(11,12)17-7-5(1-2-13)4-16-8(15)6(7)3-14/h4H,1H2,(H2,15,16)
• InChI Key： TVNUJIDXHJIVIA-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=C(N)N=CC=1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 1.6
• Topological Polar Surface Area: 95.7

Additional information on 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806180-22-2)

2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806180-22-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The combination of a cyano group, an amino group, and a trifluoromethoxy substituent on a pyridine ring provides a robust platform for exploring its biological activities and pharmacological properties.

The structure of 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile is particularly noteworthy. The presence of the cyano group imparts significant electronic and steric effects, which can influence the compound's reactivity and stability. The amino group, being a key functional group in many biologically active molecules, can participate in hydrogen bonding and other interactions that are crucial for binding to biological targets. The trifluoromethoxy substituent, known for its strong electron-withdrawing properties, can enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design.

Recent research has focused on the synthesis and biological evaluation of 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile. Studies have shown that this compound exhibits potent inhibitory activity against various enzymes and receptors, making it a valuable lead compound for further optimization. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile demonstrated significant inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding suggests that the compound could be developed into an effective anticancer agent.

In addition to its potential as an anticancer agent, 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile has also shown promise in other therapeutic areas. Research conducted by a team at the University of California found that the compound exhibited anti-inflammatory properties by modulating key signaling pathways involved in inflammation. This dual functionality—anticancer and anti-inflammatory—makes 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile a highly versatile candidate for drug development.

The synthesis of 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile has been extensively studied to optimize yield and purity. A common synthetic route involves the condensation of 4-trifluoromethoxy-pyridine with appropriate nitriles and amino compounds under controlled conditions. Advances in synthetic methods have led to more efficient and scalable processes, facilitating the production of this compound on a larger scale for preclinical and clinical studies.

The pharmacokinetic properties of 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile have also been investigated to understand its behavior in biological systems. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. Its high lipophilicity and metabolic stability contribute to its prolonged half-life and enhanced bioavailability.

In clinical trials, preliminary data suggest that 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile is well-tolerated with minimal side effects. Phase I trials have demonstrated its safety and tolerability at various dose levels, paving the way for further clinical evaluation. Ongoing Phase II trials are currently assessing its efficacy in treating specific cancers and inflammatory conditions.

The future prospects for 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile are promising. Continued research and development efforts are focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are underway to explore combination therapies involving this compound with other established drugs to achieve synergistic effects.

In conclusion, 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806180-22-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development as a novel therapeutic agent.